Cas no 2287268-32-8 (2-(3-Butyl-1-bicyclo[1.1.1]pentanyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid)

• Product Name: 2-(3-Butyl-1-bicyclo[1.1.1]pentanyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
• CAS No: 2287268-32-8
• MF: C₂₆H₂₉NO₄
• MW: 419.512767553329
• CID: 6292987
• PubChem ID: 137945607
• Update Time: 2025-07-09

2-(3-Butyl-1-bicyclo[1.1.1]pentanyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2287268-32-8
• 2-{3-butylbicyclo[1.1.1]pentan-1-yl}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• EN300-6761403
• 2-(3-Butyl-1-bicyclo[1.1.1]pentanyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid

• Inchi： 1S/C26H29NO4/c1-2-3-12-25-14-26(15-25,16-25)22(23(28)29)27-24(30)31-13-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21-22H,2-3,12-16H2,1H3,(H,27,30)(H,28,29)
• InChI Key： VKMRYCUXCGWXHM-UHFFFAOYSA-N
• SMILES： OC(C(C12CC(CCCC)(C1)C2)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 419.20965841g/mol
• Monoisotopic Mass: 419.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(3-Butyl-1-bicyclo[1.1.1]pentanyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid

Compound CAS No. 2287268-32-8: 2-(3-Butyl-1-bicyclo[1.1.1]pentanyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic Acid

The compound with CAS No. 2287268-32-8, known as 2-(3-butyl-1-bicyclo[1.1.1]pentanyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its unique structure, which combines a bicyclic framework with a fluorenylmethoxycarbonyl (Fmoc) group, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of bicyclo[1.1.1]pentane derivatives in drug design due to their rigid and stable structures, which can enhance the bioavailability and pharmacokinetics of therapeutic agents. The Fmoc group, on the other hand, is widely used in peptide synthesis as a protecting group for amino acids, enabling precise control over the assembly of complex molecules.

One of the most promising applications of this compound lies in its potential use as a precursor for fluorescent probes and biosensors. The integration of the Fmoc group into the molecule allows for facile conjugation with biomolecules, facilitating real-time monitoring of biological processes at the molecular level. This property has been leveraged in cutting-edge research on fluorescence-based assays for detecting specific proteins or enzymes in vitro and in vivo.

Moreover, the 3-butyl substituent attached to the bicyclo[1.1.1]pentane ring introduces additional functionalization possibilities, enhancing the molecule's versatility in various chemical transformations. For instance, this substituent can serve as a handle for further alkylation or acylation reactions, enabling the construction of more elaborate structures with tailored properties.

In terms of synthesis, this compound is typically prepared through a multi-step process involving Fmoc protection, alkylation, and subsequent purification steps to ensure high purity. The synthesis strategy often incorporates modern techniques such as microwave-assisted synthesis or continuous flow chemistry to improve reaction efficiency and scalability.

Recent advancements in computational chemistry have also shed light on the electronic properties and conformational flexibility of this compound. Molecular dynamics simulations reveal that the rigid bicyclic framework minimizes conformational entropy, which is advantageous for applications requiring precise molecular recognition, such as in host-guest chemistry or supramolecular assemblies.

Another area where this compound has shown promise is in nanotechnology, particularly in the development of stimuli-responsive materials. The combination of the Fmoc group's photoreactivity and the bicyclic framework's mechanical strength makes it an ideal candidate for constructing materials that can respond to external stimuli such as light or pH changes.

In conclusion, CAS No. 2287268-32-8 represents a sophisticated molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to push the boundaries of chemical innovation in drug discovery, materials science, and beyond.